Cas no 61798-10-5 (N-(4-chlorobenzyl)propane-1,3-diamine)

• Product Name: N-(4-chlorobenzyl)propane-1,3-diamine
• CAS No: 61798-10-5
• MF: C₁₀H₁₅ClN₂
• MW: 198.692501306534
• MDL: MFCD06661415
• CID: 465822
• PubChem ID: 2755454
• Update Time: 2025-06-24

N-(4-chlorobenzyl)propane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine, N-[(4-chlorophenyl)methyl]-
• 1,3-propanediamine, N~1~-[(4-chlorophenyl)methyl]-
• N-(4-Chlorobenzyl)propane-1,3-diamine
• N1-(4-chlorobenzyl)propane-1,3-diamine
• RMASORJTUXYTIP-UHFFFAOYSA-N
• N-(4-chlorobenzyl)trimethylenediamine
• (3-aminopropyl)[(4-chlorophenyl)methyl]amine
• N'-[(4-chlorophenyl)methyl]propane-1,3-diamine
• DTXSID70373096
• CS-0322806
• LS-03778
• SCHEMBL10151325
• 61798-10-5
• FT-0683480
• AKOS000264950
• MFCD06661415
• N-(4-chlorobenzyl)propane-1,3-diamine

• MDL： MFCD06661415
• Inchi： 1S/C10H15ClN2/c11-10-4-2-9(3-5-10)8-13-7-1-6-12/h2-5,13H,1,6-8,12H2
• InChI Key： RMASORJTUXYTIP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNCCCN

Computed Properties

• Exact Mass: 198.09255
• Monoisotopic Mass: 198.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 1.105
• Boiling Point: 306°C at 760 mmHg
• Flash Point: 138.9°C
• Refractive Index: 1.548
• PSA: 38.05

N-(4-chlorobenzyl)propane-1,3-diamine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-(4-chlorobenzyl)propane-1,3-diamine

N-(4-Chlorobenzyl)propane-1,3-diamine: A Comprehensive Overview

N-(4-Chlorobenzyl)propane-1,3-diamine (CAS No. 61798-10-5) is a versatile organic compound with a unique chemical structure and a wide range of applications in the fields of pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its molecular formula C₁₀H₁₅ClN₂, which consists of a chlorobenzyl group attached to a propane-1,3-diamine backbone. The presence of the amino groups and the chloro substituent endows this compound with valuable reactivity and functional properties.

The synthesis of N-(4-Chlorobenzyl)propane-1,3-diamine typically involves the reaction of 4-chlorobenzyl chloride with propane-1,3-diamine. This reaction is well-documented in the literature and can be carried out under mild conditions using standard organic synthesis techniques. The resulting product is a colorless liquid with a characteristic amine odor. Its physical properties, such as its boiling point and solubility in various solvents, make it suitable for use in a variety of chemical processes.

In the pharmaceutical industry, N-(4-Chlorobenzyl)propane-1,3-diamine has shown promise as an intermediate in the synthesis of several important drugs. For instance, recent studies have explored its use in the development of novel antiviral agents. The amino groups in the molecule can serve as binding sites for target proteins, making it a valuable scaffold for drug design. Additionally, the chloro substituent can enhance the lipophilicity of the molecule, which is crucial for improving its bioavailability and pharmacokinetic properties.

One notable application of N-(4-Chlorobenzyl)propane-1,3-diamine is in the field of materials science. Researchers have investigated its use as a cross-linking agent in polymer synthesis. The presence of multiple reactive amino groups allows it to form stable covalent bonds with other monomers or polymers, leading to the creation of robust and functional materials. These materials have potential applications in areas such as coatings, adhesives, and biomedical devices.

The environmental impact of N-(4-Chlorobenzyl)propane-1,3-diamine has also been a subject of recent research. Studies have shown that it can be biodegraded under certain conditions, which is an important consideration for its safe use in industrial processes. However, proper handling and disposal protocols should always be followed to minimize any potential environmental risks.

In terms of safety and handling, N-(4-Chlorobenzyl)propane-1,3-diamine should be stored in a well-ventilated area away from heat sources and incompatible materials. Personal protective equipment (PPE) such as gloves and safety goggles should be worn when handling this compound to prevent skin contact and inhalation. In case of accidental exposure, appropriate first aid measures should be taken immediately.

The market demand for N-(4-Chlorobenzyl)propane-1,3-diamine has been steadily increasing due to its diverse applications and growing interest from researchers and industry professionals. Key players in the chemical industry are investing in research and development to explore new uses for this compound and improve its production processes.

In conclusion, N-(4-Chlorobenzyl)propane-1,3-diamine (CAS No. 61798-10-5) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique chemical structure and reactivity make it an invaluable tool for researchers and developers working on innovative solutions in pharmaceuticals, materials science, and chemical synthesis. As research continues to uncover new applications and properties of this compound, its importance is likely to grow even further.